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Introduction
CD161, also known as Killer cell lectin-like receptor subfamily B member 1 (KLRB1), is a type II

transmembrane C-type lectin receptor. It is expressed as a disulfide-linked homodimer on the

surface of various lymphocytes.[1][2] CD161 is prominently found on most Natural Killer (NK)

cells and subsets of T cells, including CD4+, CD8+, and γδ T cells.[3][4] It serves as a key

phenotypic marker for identifying specific cell populations, such as IL-17 producing T cells

(Th17 cells).[2][4] The interaction of CD161 with its ligand, lectin-like transcript 1 (LLT1), can

result in either inhibitory or co-stimulatory signals, depending on the cellular context, playing a

role in regulating immune responses.[1][4]

Applications in Flow Cytometry
The use of fluorochrome-conjugated anti-CD161 antibodies in multicolor flow cytometry is

essential for:

Immunophenotyping: Identifying and quantifying NK cells and various T cell subsets in

heterogeneous samples like peripheral blood or tissue.
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Functional Studies: Characterizing the pro-inflammatory potential of T cells and NK cells, as

CD161 expression is linked to cytokine production.[5][6]

Disease Research: Investigating the role of CD161-expressing cells in various diseases,

including cancer, viral infections, and autoimmune disorders.[1][7] For instance, CD161
expression has been associated with favorable prognosis in some cancers and pathogenic

potential in chronic viral infections.[4][8]

Recommended Antibody Clones and Conjugates
A variety of anti-CD161 antibody clones are available for flow cytometry, with HP-3G10 being

common for human studies and PK136 for mouse models. The choice of fluorochrome should

be based on the specific instrument configuration and the brightness required for detecting the

antigen, especially in a multicolor panel.[9]

Parameter Human Anti-CD161
Mouse Anti-CD161

(NK1.1)
References

Common Clone HP-3G10 PK136 [3][10][11]

Isotype Mouse IgG1, Kappa Mouse IgG2a, kappa [11][12]

Reactivity

Human, Baboon,

Chimpanzee, Rhesus

Monkey

Mouse (specific

strains like C57BL/6)
[10][13]

Available Conjugates

FITC, PE, APC,

PerCP-Cy5.5, PE-

Cy7, Alexa Fluor®

dyes, Brilliant Violet™

dyes

FITC, PE, APC, Alexa

Fluor® 488, Biotin
[10][12][13]

Quantitative Guidelines for Staining
Proper titration of the antibody is crucial for optimal results. The following table provides

general guidelines; however, empirical determination for each specific cell type and

experimental condition is recommended.[14][15]
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Parameter Guideline References

Cell Concentration
1 x 10^5 to 1 x 10^8 cells per

test
[3][16]

Staining Volume 100 µL [3]

Antibody Amount (Clone HP-

3G10)
5 µL (approx. 0.25 µg) per test [3]

Antibody Amount (Clone

PK136)
0.125 µg per 1 x 10^6 cells [10]

Incubation Time 20-30 minutes [17]

Incubation Temperature 2-8°C (on ice) [18]

CD161 Signaling Pathways
CD161 signaling is complex and context-dependent. Upon binding its ligand LLT1, it can initiate

distinct downstream pathways.

Inhibitory Signaling in NK Cells: Ligation of CD161 by LLT1 can inhibit NK cell-mediated

cytotoxicity and cytokine secretion.[1][6]

Activating Signaling in T Cells: In T cells, CD161 can act as a co-stimulatory receptor. For

example, the TL1A-DR3 signaling axis can enhance the production of IFN-γ by CD161+ T

cells.[4][5]

Acid Sphingomyelinase Pathway: Cross-linking of CD161 can trigger the activation of acid

sphingomyelinase (ASM), leading to the generation of ceramide, a second messenger

involved in apoptosis, proliferation, and differentiation.[3][19]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.thermofisher.com/antibody/product/CD161-Antibody-clone-HP-3G10-Monoclonal/17-1619-42
https://antibodysystem.com/index/go2download?path=/storage/20250430/aacb72e8f049003ea41417a1f47b4d9c.pdf&name=Flow%20Cytometry%20Protocol
https://www.thermofisher.com/antibody/product/CD161-Antibody-clone-HP-3G10-Monoclonal/17-1619-42
https://www.thermofisher.com/antibody/product/CD161-Antibody-clone-HP-3G10-Monoclonal/17-1619-42
https://www.merckmillipore.com/CN/zh/product/Anti-CD161-NK1.1-mouse-APC-clone-PK136-Antibody,MM_NF-MABF1488
https://www.abcam.com/en-us/technical-resources/protocols/flow-cytometry-for-intracellular-and-extracellular-targets
https://research.pasteur.fr/wp-content/uploads/2022/02/research_pasteur-flow-cytometry-protocols-handbook-flow-cytometry-protocols-handbook.pdf
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#application-notes-anti-cd161-antibody-for-flow-cytometry-analysis
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#application-notes-anti-cd161-antibody-for-flow-cytometry-analysis
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#application-notes-anti-cd161-antibody-for-flow-cytometry-analysis
https://www.exbio.cz/about-exbio/blog/cd161-at-a-glance
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2018.00486/full
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#application-notes-anti-cd161-antibody-for-flow-cytometry-analysis
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#application-notes-anti-cd161-antibody-for-flow-cytometry-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12391111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3279928/
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#application-notes-anti-cd161-antibody-for-flow-cytometry-analysis
https://www.thermofisher.com/antibody/product/CD161-Antibody-clone-HP-3G10-Monoclonal/17-1619-42
https://pubmed.ncbi.nlm.nih.gov/16455998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

CD161
(KLRB1)

Acid Sphingomyelinase
(ASM)

Activates

Inhibitory Signal
(e.g., NK Cells)

- Decreased Cytotoxicity
- Decreased IFN-γ

Inhibits

LLT1
Binds

CeramideGenerates

DR3
Co-stimulatory Signal

(e.g., T Cells)
- Increased IFN-γ

Enhances via CD161TL1A Binds

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Cell Preparation
- Isolate/Thaw PBMCs

- Wash with PBS
- Resuspend to 1x10^7 cells/mL

2. Fc Receptor Blocking (Optional)
- Add Fc Block

- Incubate 10-15 min at 4°C

3. Antibody Staining
- Add antibody cocktail (anti-CD161, etc.)
- Incubate 20-30 min at 4°C in the dark

4. Wash
- Add 2 mL Staining Buffer

- Centrifuge at 300-400 x g for 5 min
- Decant supernatant

5. Repeat Wash Step

6. Resuspend for Acquisition
- Resuspend in 300-500 µL Staining Buffer

7. Data Acquisition
- Run samples on flow cytometer

8. Data Analysis
- Gate on lymphocyte population

- Identify CD161+ subsets

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Anti-CD161 Antibody for Flow
Cytometry Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569029/docs#application-notes-anti-cd161-
antibody-for-flow-cytometry-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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